Cas no 1146963-51-0 (J 147)

J-147 is a particularly effective neuroprotective agent with oral activity, which can enhance cognitive ability J-147 can penetrate the blood brain barrier (BBB) J-147 inhibited monoamine oxidase B (MAO B) and dopamine transporter with EC50 of 1.88 μ M and 0.649 μ M. J-147 has potential for Alzheimer's disease (AD) research
J 147 structure
J 147 structure
Product Name:J 147
CAS No:1146963-51-0
Molecular Formula:C18H17F3N2O2
Molecular Weight:350.3350
MDL:MFCD25976644
CID:1004039

J 147 Properties

Names and Identifiers

    • 2,2,2-Trifluoroacetic acid 1-(2,4-dimethylphenyl)-2-[(3-methoxyphenyl)methylene]hydrazide
    • J 147
    • J-147
    • AC1MC3L4
    • AG-G-73015
    • AK-44453
    • CTK5D1610
    • FT-0629640
    • N-(2,4-dimethylpent-3-yl)-2-bromo-3,3-dimethylbutanoic acid amide
    • N-(2,4-dimethylphenyl)-2,2,2-trifluoro-N'-(3-methoxybenzylidene)acetohyrazide
    • N1-(1-ISOPROPYL-2-METHYLPROPYL)-2-BROMO-3,3-DIMETHYLBUTANAMIDE
    • OR0134
    • j147
    • Z41H3C5BT9
    • N-(2,4-dimethylphenyl)-2,2,2-trifluoro-N-[(E)-(3-methoxyphenyl)methylideneamino]acetamide
    • N-(2,4-Dimethylphenyl)-2,2,2-trifluoro-N-((E)-(3-methoxyphenyl)methylideneamino)acetamide
    • AK279964
    • Acetic acid, 2,2,2-trifluoro-, 1-(2,4-dimethylphenyl)-2-[(3-methoxyphenyl)methylene]hydrazide
    • Acetic acid, 2,2,2-trifluoro-, 1-(2,4-dimethylphenyl)-2-((3-methoxyphenyl)methylene)hydrazide
    • C18H17F3N2O2
    • M
    • N-(2,4-dimethylphenyl)-2,2,2-trifluoro-N-[(E)-(3-methoxyphenyl)methylideneamino]acet
    • CID 25229652
    • MDL： MFCD25976644
    • InChIKey： HYMZAYGFKNNHDN-SSDVNMTOSA-N
    • Inchi： 1S/C18H17F3N2O2/c1-12-7-8-16(13(2)9-12)23(17(24)18(19,20)21)22-11-14-5-4-6-15(10-14)25-3/h4-11H,1-3H3/b22-11+
    • SMILES： FC(C(N(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])/N=C(\[H])/C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])=O)(F)F

Computed Properties

  • Exact Mass: 350.12400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Heavy Atom Count: 25
  • Complexity: 481
  • Topological Polar Surface Area: 41.9

Experimental Properties

  • LogP: 4.24140
  • PSA: 41.90000
  • Solubility: Insuluble (9.8E-4 g/L) (25 ºC),
  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),

J 147 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000FII-250mg
Acetic acid, 2,2,2-trifluoro-, 1-(2,4-dimethylphenyl)-2-[(3-methoxyphenyl)methylene]hydrazide
 1146963-51-0 98%
250mg
 $19.00 2025-02-18
A2B Chem LLC
AA19306-250mg
N-(2,4-Dimethylphenyl)-2,2,2-trifluoro-N'-[(1E)-(3-methoxyphenyl)methylidene]acetohydrazide
 1146963-51-0 98%
250mg
 $19.00 2024-04-20
Aaron
AR000FQU-50mg
Acetic acid, 2,2,2-trifluoro-, 1-(2,4-dimethylphenyl)-2-[(3-methoxyphenyl)methylene]hydrazide
 1146963-51-0 98%
50mg
 $14.00 2025-01-20
Ambeed
A118455-5mg
N-(2,4-Dimethylphenyl)-2,2,2-trifluoro-N'-(3-methoxybenzylidene)acetohydrazide
 1146963-51-0 98%
5mg
 $5.0 2025-02-21
Axon Medchem
2859-10 mg
J147
 1146963-51-0 100%
10mg
 €90.00 2023-07-10
Chemenu
CM247860-100mg
N-(2,4-Dimethylphenyl)-2,2,2-trifluoro-N-[(E)-(3-methoxyphenyl)methylideneamino]acetamide
 1146963-51-0 95%+
100mg
 $449 2021-08-04
ChemScence
CS-3688-5mg
J-147
 1146963-51-0 99.87%
5mg
 $99.0 2022-04-28
DC Chemicals
DC7435-100 mg
J-147
 1146963-51-0 >98%
100mg
 $200.0 2022-02-28
eNovation Chemicals LLC
D586757-1G
J-147
 1146963-51-0 97%
1G
 $320 2022-09-07
LKT Labs
J0001-5 mg
J-147
 1146963-51-0 ≥98%
5mg
 $53.00 2023-07-11

J 147 Synthesis

J 147 Suppliers

SUZHOU MYLAND PHARM & NUTRITION INC.
Audited Supplier Audited Supplier
(CAS:1146963-51-0)
MR./MRS.:Juanna
Phone:15370070775
Email:jc@mylandpharm.com
Web:https://www.mylandsupplement.com/
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1146963-51-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1146963-51-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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